Cas no 2228133-45-5 (2-methoxy-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetic acid
• CAS No: 2228133-45-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5791324
• PubChem ID: 165965630
• Update Time: 2025-10-25

2-methoxy-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-[1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl]acetic acid
• EN300-1822300
• 2228133-45-5
• 2-methoxy-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetic acid

• Inchi： 1S/C10H14N2O3/c1-6-5-7(12-11-6)10(3-4-10)8(15-2)9(13)14/h5,8H,3-4H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： FXUBRSKRUGUQKC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=C(C)NN=2)CC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-methoxy-2-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylacetic acid

Comprehensive Overview of 2-Methoxy-2-[1-(5-Methyl-1H-Pyrazol-3-yl)Cyclopropyl]Acetic Acid (CAS No. 2228133-45-5)

In the realm of pharmaceutical and agrochemical research, 2-methoxy-2-[1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl]acetic acid (CAS No. 2228133-45-5) has emerged as a compound of significant interest. Its unique structural features, including the cyclopropylacetic acid backbone and the 5-methyl-1H-pyrazole moiety, make it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

The compound's CAS number 2228133-45-5 serves as a critical identifier in chemical databases, facilitating global collaboration. Recent studies highlight its role as a precursor for small-molecule inhibitors, a hot topic in oncology and autoimmune disease research. Its methoxy group enhances solubility, addressing a common challenge in drug formulation—a key concern for pharmaceutical developers optimizing bioavailability.

From a synthetic chemistry perspective, the 2-[1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl] segment offers steric constraints that influence molecular conformation. This property is leveraged in designing allosteric modulators, a trending focus in GPCR-targeted therapies. Computational chemists frequently search for "pyrazole derivatives SAR" (Structure-Activity Relationship), where this compound's data contributes to QSAR modeling—a technique gaining traction with AI-driven drug design platforms.

Environmental considerations are also shaping its applications. The cyclopropyl ring demonstrates improved metabolic stability compared to linear analogs, reducing ecological persistence—a priority in green chemistry initiatives. Regulatory bodies increasingly demand such eco-friendly synthetic intermediates, making this compound relevant to sustainable manufacturing discussions.

Analytical methodologies for CAS 2228133-45-5 characterization employ advanced techniques like LC-MS/MS and 2D-NMR, reflecting industry shifts toward high-resolution analytics. These protocols are frequently queried in scientific forums alongside "pyrazole quantification methods," indicating practical research needs. The compound's UV chromophore (λ_max ~270 nm) further enables sensitive detection in biological matrices.

In material science, the hydrogen-bonding capacity of its pyrazole nitrogen enables crystal engineering applications. This aligns with nanotechnology trends, particularly in designing metal-organic frameworks (MOFs) for controlled release systems—a rapidly growing sector in smart material development.

Patent landscapes reveal growing IP activity around 2-methoxy-2-[1-(heteroaryl)cyclopropyl]acetic acid derivatives, with 2228133-45-5 serving as a lead structure. This correlates with search engine data showing increased queries for "cyclopropylacetic acid patents" among R&D professionals. The compound's balanced lipophilicity (clogP ~1.8) makes it particularly valuable in CNS drug design, another high-interest therapeutic area.

Stability studies indicate that 2-methoxy-2-[1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl]acetic acid remains stable under ambient conditions for extended periods, a practical advantage for industrial scale-up. This property addresses common formulation challenges discussed in "API stability optimization" threads across pharmaceutical forums.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis, responding to the pharmaceutical industry's demand for enantioselective catalysts. The compound's methoxyacetic acid segment can coordinate transition metals, enabling novel catalytic systems—a subject of numerous recent publications in organometallic chemistry.

As research continues, CAS 2228133-45-5 exemplifies how targeted molecular modifications can address multiple contemporary scientific challenges. Its intersection with fragment-based drug discovery, green chemistry, and advanced materials ensures its ongoing relevance across interdisciplinary research landscapes.